2,6-Diazabicyclo[3.2.1]octan-7-one
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Overview
Description
“2,6-Diazabicyclo[3.2.1]octan-7-one” is a chemical compound with the CAS Number: 1822567-54-3 . It has a molecular weight of 126.16 and its IUPAC name is (1R,5S)-2,6-diazabicyclo[3.2.1]octan-7-one .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H10N2O/c9-6-5-3-4(8-6)1-2-7-5/h4-5,7H,1-3H2,(H,8,9) . This indicates the presence of 6 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom in the molecule .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Peptide Mimetics: 2,6-Diazabicyclo[3.2.1]octan-7-one derivatives are utilized in synthesizing peptide mimetics. For example, their chemistry was applied to produce farnesyltransferase inhibitors, aiding in understanding enzyme-bound conformations (Dinsmore et al., 2001).
- Molecular and Crystal Structure Analysis: The molecular structure of 1,4-diazabicyclo[3.2.1]octane, a parent ring of this family, was characterized through X-ray structural analysis and vibrational analysis, providing insights into the structure of related compounds (Britvin et al., 2017).
Catalysis and Reaction Mechanisms
- Use as a Catalyst: Diazabicyclo[3.2.1]octane derivatives have been used as catalysts in organic synthesis, known for their efficiency, eco-friendliness, and high reactivity. This includes facilitating one-pot, multi-component condensation reactions (Azizian et al., 2012).
- Synthesis of Polyfunctionalized Cores: These compounds are used in the synthesis of highly functionalized and original cores in environmentally friendly and operationally simple processes (Liéby-Muller et al., 2005).
Biomedical Research
- Development of Analgesics: Diazabicyclo[3.2.1]octane derivatives have been explored for their potential in creating new analgesics. Some of these compounds have shown significant effects in pain threshold tests, suggesting their utility in pain management (Barlocco et al., 1998).
- β-Lactamase Inhibitors: The synthesis of 2-thio substituted derivatives of 1,6-diazabicyclo[3.2.1]octane has led to the development of potent β-lactamase inhibitors, highlighting their importance in antibiotic resistance research (Fujiu et al., 2020).
Organic Synthesis
- Formation of Bicyclic Imides: These compounds are involved in the formation of bicyclic imides with a 3,6-diazabicyclo[3.2.1]octane skeleton, contributing to the synthesis of complex organic molecules (Kudryavtsev, 2010).
Mechanism of Action
Target of Action
It is known that similar structures, such as 2-azabicyclo[321]octanes, have been found to exhibit high affinity for α4β2 neuronal nicotinic acetylcholine receptors .
Mode of Action
This cis-enamine is further isomerized to the more stable trans-enamine via isomerization .
Biochemical Pathways
Similar structures, such as 2-azabicyclo[321]octanes, have been applied as key synthetic intermediates in several total syntheses .
Result of Action
Similar compounds have been reported to enhance the potency of other drugs when used in combination .
properties
IUPAC Name |
2,6-diazabicyclo[3.2.1]octan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c9-6-5-3-4(8-6)1-2-7-5/h4-5,7H,1-3H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKYILJYPUXYXKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2CC1NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1822567-54-3 |
Source
|
Record name | 2,6-diazabicyclo[3.2.1]octan-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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